Cas no 327077-71-4 ((E)-3-(5-methylfuran-2-yl)propylideneaminothiourea)

• Product Name: (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea
• CAS No: 327077-71-4
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 6168988
• PubChem ID: 9594435
• Update Time: 2025-05-19

(E)-3-(5-methylfuran-2-yl)propylideneaminothiourea Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea
• 327077-71-4
• AB01326329-02
• (E)-2-(3-(5-methylfuran-2-yl)propylidene)hydrazinecarbothioamide
• (2E)-2-[3-(5-methylfuran-2-yl)propylidene]hydrazinecarbothioamide
• [(E)-3-(5-methyl-2-furyl)propylideneamino]thiourea
• 2-(3-(5-Methylfuran-2-yl)propylidene)hydrazine-1-carbothioamide
• [(E)-3-(5-methylfuran-2-yl)propylideneamino]thiourea
• HMS1672D05
• AKOS000651459
• SR-01000311565-1
• F0862-0555
• SR-01000311565
• NCGC00332213-01

• Inchi： 1S/C9H13N3OS/c1-7-4-5-8(13-7)3-2-6-11-12-9(10)14/h4-6H,2-3H2,1H3,(H3,10,12,14)/b11-6+
• InChI Key： CWEGVQCSGCOJRX-IZZDOVSWSA-N
• SMILES： S=C(N)N/N=C/CCC1=CC=C(C)O1

Computed Properties

• Exact Mass: 211.07793322g/mol
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.6Ų

Additional information on (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea

Research Brief on (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea (CAS: 327077-71-4): Recent Advances and Applications

The compound (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea (CAS: 327077-71-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea as a promising scaffold for the development of novel antimicrobial and anticancer agents. The compound's thiourea moiety, combined with the furan ring, provides a versatile platform for structural modifications, enabling the optimization of its pharmacological properties. Researchers have employed advanced computational modeling and high-throughput screening techniques to explore its binding affinity with various biological targets, including enzymes and receptors implicated in disease pathways.

One of the key breakthroughs in the study of this compound is its demonstrated efficacy against multidrug-resistant bacterial strains. In vitro assays have shown that derivatives of (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea exhibit potent inhibitory activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for the development of next-generation antibiotics.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea. Mechanistic studies have revealed that the compound induces apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Furthermore, its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further preclinical evaluation.

The synthesis of (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea has also been optimized in recent studies, with researchers developing more efficient and scalable routes to produce the compound in high yields. Green chemistry approaches, such as the use of catalytic methods and solvent-free conditions, have been employed to minimize environmental impact and reduce production costs.

Despite these promising advancements, challenges remain in the development of (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and translate the compound's potential into clinically viable treatments.

In conclusion, (E)-3-(5-methylfuran-2-yl)propylideneaminothiourea (CAS: 327077-71-4) represents a promising candidate for the development of novel antimicrobial and anticancer agents. Continued research efforts aimed at optimizing its pharmacological properties and elucidating its mechanisms of action will be essential to unlock its full therapeutic potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering new avenues for addressing unmet medical needs.